N1-cycloheptyl-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule. It contains a cycloheptyl group, which is a seven-membered carbon ring . It also has a methoxyphenyl group attached to a sulfonyl group, indicating the presence of a sulfur atom . The oxazinan-2-yl group suggests the presence of a heterocyclic ring containing oxygen and nitrogen atoms.
Molecular Structure Analysis
The molecular structure would be quite complex due to the presence of multiple rings and functional groups. The cycloheptyl and oxazinan rings would add significant three-dimensional structure to the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the exact structure and the nature of the functional groups present. For example, the presence of the sulfonyl group could potentially make the compound more polar and increase its solubility in water .Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of complex organic compounds often involves multi-step reactions that provide insights into new classes of substances with potential biological activities. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides through Ugi reactions and subsequent modifications has been reported, introducing a new class of cyclic dipeptidyl ureas (Sañudo, Marcaccini, Basurto, & Torroba, 2006). Such methodologies could potentially be adapted for the synthesis of compounds like N1-cycloheptyl-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide, highlighting the compound's relevance in synthetic organic chemistry.
Potential Biological Applications
Research on similar compounds has explored their potential as biological probes or therapeutic agents. For example, WAY-100635 has been evaluated as an in vivo radioligand for 5-HT1A receptors in the brain, demonstrating its utility in positron emission tomography (PET) studies (Hume et al., 1994). This illustrates the potential of structurally related compounds, including oxalamides and sulfonamides, in neuroscience research and drug development.
Chemical Properties and Reactivity
The study of chemical reactivity and properties of sulfonamides and related compounds provides foundational knowledge for developing new materials and pharmaceuticals. For instance, the novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for synthesizing di- and mono-oxalamides (Mamedov et al., 2016) showcases the versatility of these compounds in organic synthesis. Such studies could inform the synthesis and potential applications of this compound.
Properties
IUPAC Name |
N'-cycloheptyl-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O6S/c1-29-17-9-11-18(12-10-17)31(27,28)24-13-6-14-30-19(24)15-22-20(25)21(26)23-16-7-4-2-3-5-8-16/h9-12,16,19H,2-8,13-15H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSDVFVFJVJCRSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NC3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.